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The table below summarizes the core characteristics of Pevonedistat based on the search results.

Attribute Description

Drug Name Pevonedistat (also known as MLN4924) [1] [2]

Category Small molecule inhibitor [2]

Primary Target NEDD8-Activating Enzyme (NAE) [1] [2]

Mechanism of
Action

Inhibits neddylation, a process critical for the activation of Cullin-RING Ligases

(CRLs), leading to the accumulation of specific proteins that trigger cell cycle arrest
and apoptosis [1] [2].

Molecular
Weight

443.2 g/mol [1]

CAS Number 905579-51-3 [1]

A Novel Therapeutic Strategy: Targeting YAP-driven
Cancers
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A key 2022 integrative pan-cancer analysis proposed Pevonedistat as a potential therapeutic agent for

cancers driven by the YAP oncogene [2]. The study revealed the following logical relationship and strategy:
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Research-proposed pathway for targeting YAP-driven cancers with Pevonedistat.

Key Findings from the Pan-Cancer Analysis

The study that proposed this strategy yielded several key quantitative findings, summarized below [2].
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Analysis Type Finding / Correlation Implication

Differential
Expression

YAP1 was generally overexpressed in a wide
range of cancers (pan-cancers).

Establishes YAP1 as a relevant
oncogene across multiple

cancer types.

Prognostic
Analysis

YAP1 overexpression was significantly related to

poor prognosis in Pancreatic Adenocarcinoma
(PAAD).

Highlights YAP1 as a potential

prognostic marker.

Proliferation
Correlation

YAP1 expression was positively correlated with
the proliferation marker MKI67 in almost all

cancer types analyzed.

Suggests a central role for YAP
in driving tumor cell growth.

Drug Sensitivity
Correlation

SKP2 expression was negatively correlated
with MLN4924 IC50 values (i.e., higher SKP2
expression associated with greater drug

sensitivity).

Identifies SKP2 expression as a

potential predictive biomarker
for Pevonedistat efficacy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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